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Compound of Interest

Compound Name: NSC636819

Cat. No.: B15589291 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of the KDM4A/KDM4B Inhibitor, NSC636819.

This document provides crucial safety protocols and logistical plans for the laboratory use of

NSC636819. Adherence to these guidelines is essential to ensure personal safety and maintain

a secure research environment. The following procedures offer step-by-step guidance for the

handling of this potent compound.

Compound Properties and Safety Data
A thorough understanding of the physical and chemical properties of NSC636819 is the first

step in safe handling. This data, summarized from supplier safety information, provides a

snapshot of the compound's characteristics.
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Property Value Source

CAS Number 1618672-71-1 [1][2]

Molecular Formula C₂₂H₁₂Cl₄N₂O₄ [1][3]

Molecular Weight 510.15 g/mol [1][3]

Appearance Solid [1]

Color Brown [1]

Solubility Soluble in DMSO (10 mg/mL) [1]

Storage Temperature 2-8°C [1]

Purity ≥97% (HPLC) [1]

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is critical to minimize exposure risk

when handling NSC636819. The following table outlines the recommended PPE for various

laboratory operations.

Operation Recommended PPE

Weighing and Handling of Solid Compound

- Chemical-resistant gloves (Nitrile, double-

gloved) - Full-coverage lab coat - Safety

goggles with side shields or a face shield -

Respiratory protection (N95 or higher-rated

respirator) is required when handling the powder

outside of a certified chemical fume hood or

ventilated balance safety enclosure.

Preparation of Solutions
- Chemical-resistant gloves (Nitrile) - Full-

coverage lab coat - Safety goggles

General Laboratory Use of Solutions
- Chemical-resistant gloves (Nitrile) - Lab coat -

Safety glasses
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Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe handling of NSC636819. The following step-by-

step procedure provides a clear operational plan for laboratory personnel.

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage. Verify that the product name and CAS number on the label match the

order.

Storage: Store the compound in its original, tightly sealed container in a designated, well-

ventilated area at 2-8°C.[1] Protect from light.

Preparation for Use:

Before handling, ensure all necessary PPE is donned correctly.

Perform all weighing and initial dilutions of the solid compound within a certified chemical

fume hood or a ventilated balance safety enclosure to prevent inhalation of airborne

particles.

Solution Preparation:

NSC636819 is soluble in DMSO at 10 mg/mL.[1]

Prepare solutions in a chemical fume hood.

Following reconstitution, it is recommended to aliquot the solution into single-use vials and

freeze at -20°C. Stock solutions are reported to be stable for up to 3 months under these

conditions.[1]

Experimental Use:

Clearly label all solutions containing NSC636819.

Handle all solutions with care to avoid splashes and aerosol generation.

Work in a well-ventilated area.
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Decontamination:

Wipe down all work surfaces with an appropriate deactivating solution (e.g., a mild bleach

solution followed by a water rinse, or as determined by your institution's safety protocols)

after each use.

Decontaminate all equipment that has come into contact with NSC636819.

Disposal Plan
Proper disposal of NSC636819 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: Collect all unused solid NSC636819 and any materials heavily contaminated

with the solid (e.g., weigh boats, contaminated gloves) in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Collect all solutions containing NSC636819 in a designated, sealed, and

clearly labeled hazardous liquid waste container. Do not pour down the drain.

Contaminated Materials: Dispose of lightly contaminated materials, such as gloves, bench

paper, and pipette tips, in a designated hazardous waste stream according to your

institution's guidelines.

Disposal Method: All waste containing NSC636819 must be disposed of through a licensed

hazardous waste disposal company. Follow all local, state, and federal regulations for

chemical waste disposal.

Visualizing Safe Handling and PPE Selection
To further clarify the operational workflow and decision-making process for safety, the following

diagrams have been generated.
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Receiving & Storage

Handling & Preparation

Disposal

Receive NSC636819

Inspect Container for Damage

Store at 2-8°C

Don Appropriate PPE

Weigh Solid in Ventilated Enclosure

Prepare Solution in Fume Hood

Aliquot and Store at -20°C

Collect Solid & Liquid Waste

Label Hazardous Waste Container

Dispose via Licensed Vendor
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Handling Solid NSC636819?

Working in Ventilated Enclosure?

Yes

Handling Solution?

No

Gloves, Lab Coat, Goggles, Respirator

No

No

Gloves, Lab Coat, Goggles

Yes

Gloves, Lab Coat, Goggles

Yes

Gloves, Lab Coat, Safety Glasses

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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